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Streptomycin and Alternative Antibiotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Medermycin

CAS No.: 60227-09-0

Cat. No.: S3351584

The following table summarizes key information on Streptomycin and two common alternative antibiotics,

based on data from drug compendiums and scientific literature [1] [2].

Attribute Streptomycin Doxycycline Tetracycline
Drug Class Aminoglycoside [2] Tetracycline [1] Tetracycline [1]
Primary Tuberculosis, plague, Respiratory, sinus, skin,  Bacterial infections,
Approved endocarditis, brucellosis [1] [2] and sexually transmitted  acne, bronchitis,
Uses infections [1] chlamydia [1]
Average User 9.0/ 10 (from 2 ratings) [1] 6.4/ 10 (from 1646 6.6/ 10 (from 64
Rating ratings) [1] ratings) [1]
Common Side Vertigo, vomiting, facial Information not Information not
Effects numbness, kidney and ear available in search available in search
toxicity [2] results results
Pregnancy D (Positive evidence of risk) [1] D (Positive evidence of D (Positive evidence
Category risk) [1] of risk) [1]
Mechanism of  Binds to 30S ribosomal subunit, Information not Information not
Action causing codon misreading and available in search available in search
inhibiting protein synthesis [2] results results
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Anti-Inflammatory Drugs with Antimicrobial Properties

Research indicates that several established anti-inflammatory drugs have demonstrated antimicrobial

properties in pre-clinical studies, presenting a promising avenue for developing dual-action therapies [3]. The

table below summarizes experimental data for some of these compounds.

Drug Demonstrated In Vitro In Vivo Evidence (Animal Potential Clinical
(Category) Antibacterial Effects Models) Applications
Ibuprofen Against Bacillus cereus, Increased survival rate in Studied in clinical trials
(NSAID) Escherichia coli, and mice infected with for uncomplicated
Staphylococcus aureus Pseudomonas aeruginosa  urinary tract infections
(including MRSA) with MICs of  [3]. (UTIs) [3].
0.625-2.5 mg/L [3].
Auranofin Potent effect against a broad High survival rate in mice Investigated for
(Anti- spectrum of Gram-positive infected with repurposing in
rheumatic) bacteria, including Enterococcus faecium, S. bacterial infections [3].
Mycobacterium tuberculosis aureus, and Clostridioides
(MIC 0.0015-5 mg/L) [3]. difficile [3].
Aspirin Moderate activity against E. Caused a high survival Potential role in
(NSAID) coli, B. cereus, P. aeruginosa, rate in M. tuberculosis- adjunctive therapy [3].

and Salmonella choleraesuis
(MIC 1.2-5 mg/L) [3].

infected mice [3].

Research Insights on Antibiotics and Inflammation

While streptomycin is not classified as an anti-inflammatory drug, recent scientific studies have revealed

complex interactions between its antibiotic action and the host's inflammatory response [4] [5] [6]. These

findings are highly relevant for researchers in the field.

e Streptomycin-Induced Intestinal Inflammation: One study found that streptomycin treatment in

mice can induce low-level inflammation in the intestinal mucosa. This was characterized by an influx
of inflammatory monocytes and neutrophils, and an increased expression of the gene Nos2 (inducible
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nitric oxide synthase). This inflammatory response created a environment that enhanced the growth
of E. coli by providing nitrate as an alternative electron acceptor [4].

¢ Impact on Gut-Lung Axis: Another study showed that streptomycin treatment altered the gut
microbiome in mice, which in turn modulated the pulmonary immune response to Respiratory
Syncytial Virus (RSV) infection. Mice treated with streptomycin had more severe lung inflammation
after RSV infection, which was associated with an increase in pro-inflammatory cytokines like IFN-y
and IL-17, and altered macrophage polarization. This aggravated inflammation could be rescued by
supplementing with the probiotic Clostridium butyricum [5].

¢ Effect in Cystic Fibrosis Model: In a cystic fibrosis (CF) mouse model, treatment with streptomycin
reduced the characteristic small intestinal bacterial overgrowth and altered the gut microbiome. This
change in the intestinal environment was correlated with an amelioration of airway
hyperresponsiveness—a key lung pathology in CF—and shifts in the pulmonary T-cell profile,
suggesting a systemic link between the gut microbiome and lung inflammation [6].

The following diagram illustrates the key inflammatory pathway identified in the research on streptomycin's

effect in the mouse intestine [4]:
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Streptomycin
https://pmc.ncbi.nlm.nih.gov/articles/PMC12011823/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8366546/
https://www.nature.com/articles/srep19189
https://www.smolecule.com/products/b3351584#medermycin-anti-inflammatory-potency
https://www.smolecule.com/products/b3351584#medermycin-anti-inflammatory-potency
https://www.smolecule.com/products/b3351584#medermycin-anti-inflammatory-potency
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3351584?utm_src=pdf-bulk
https://www.smolecule.com/products/s3351584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

